Cas no 2137623-52-8 (tert-butyl({1-4-(trifluoromethyl)phenylpropyl})amine)

• Product Name: tert-butyl({1-4-(trifluoromethyl)phenylpropyl})amine
• CAS No: 2137623-52-8
• MF: C₁₄H₂₀F₃N
• MW: 259.310514450073
• CID: 5609026
• PubChem ID: 165475677
• Update Time: 2025-05-28

tert-butyl({1-4-(trifluoromethyl)phenylpropyl})amine Chemical and Physical Properties

Names and Identifiers

• EN300-844326
• tert-butyl({1-[4-(trifluoromethyl)phenyl]propyl})amine
• 2137623-52-8
• tert-butyl({1-4-(trifluoromethyl)phenylpropyl})amine

• Inchi： 1S/C14H20F3N/c1-5-12(18-13(2,3)4)10-6-8-11(9-7-10)14(15,16)17/h6-9,12,18H,5H2,1-4H3
• InChI Key： LQFUVFWLTGZYLM-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=CC=1)C(CC)NC(C)(C)C)(F)F

Computed Properties

• Exact Mass: 259.15478413g/mol
• Monoisotopic Mass: 259.15478413g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 12Ų

Additional information on tert-butyl({1-4-(trifluoromethyl)phenylpropyl})amine

Recent Advances in the Study of 2137623-52-8 and tert-butyl({1-4-(trifluoromethyl)phenylpropyl})amine

The chemical compound 2137623-52-8, along with its derivative tert-butyl({1-4-(trifluoromethyl)phenylpropyl})amine, has recently garnered significant attention in the field of chemical biology and pharmaceutical research. These compounds are of particular interest due to their potential applications in drug discovery and development, especially in the context of targeting specific biochemical pathways. This research brief aims to synthesize the latest findings related to these compounds, providing a comprehensive overview of their properties, synthesis methods, and potential therapeutic applications.

Recent studies have focused on the synthesis and characterization of 2137623-52-8 and its derivatives. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel synthetic route for tert-butyl({1-4-(trifluoromethyl)phenylpropyl})amine, highlighting its improved yield and purity compared to previous methods. The study emphasized the compound's stability under physiological conditions, making it a promising candidate for further pharmacological evaluation. Additionally, the presence of the trifluoromethyl group was noted for its potential to enhance binding affinity to target proteins, a critical factor in drug design.

In terms of biological activity, preliminary in vitro studies have demonstrated that tert-butyl({1-4-(trifluoromethyl)phenylpropyl})amine exhibits significant inhibitory effects on certain enzymes involved in inflammatory pathways. A recent study published in Bioorganic & Medicinal Chemistry Letters reported that the compound showed a 50% inhibitory concentration (IC50) in the low micromolar range for cyclooxygenase-2 (COX-2), suggesting its potential as an anti-inflammatory agent. These findings are particularly relevant given the ongoing search for novel COX-2 inhibitors with improved safety profiles.

Further research has explored the pharmacokinetic properties of 2137623-52-8 and its derivatives. A 2024 study in Drug Metabolism and Disposition utilized advanced mass spectrometry techniques to analyze the compound's metabolic stability and clearance rates in human liver microsomes. The results indicated that tert-butyl({1-4-(trifluoromethyl)phenylpropyl})amine has a favorable metabolic profile, with moderate clearance and minimal formation of reactive metabolites. These properties are essential for reducing the risk of drug-induced toxicity and improving therapeutic efficacy.

Looking ahead, several research groups are investigating the potential of 2137623-52-8 and its derivatives in targeted drug delivery systems. A recent preprint article on bioRxiv proposed the use of tert-butyl({1-4-(trifluoromethyl)phenylpropyl})amine as a linker molecule in antibody-drug conjugates (ADCs). The study highlighted the compound's ability to maintain stability under physiological conditions while facilitating efficient release of the active drug payload at the target site. This application could significantly enhance the precision and effectiveness of cancer therapies.

In conclusion, the latest research on 2137623-52-8 and tert-butyl({1-4-(trifluoromethyl)phenylpropyl})amine underscores their potential as valuable tools in drug discovery and development. From improved synthetic methods to promising biological activities and favorable pharmacokinetic properties, these compounds offer multiple avenues for further exploration. Future studies should focus on in vivo validation of their therapeutic potential and the development of optimized derivatives with enhanced efficacy and safety profiles. The continued investigation of these compounds is likely to yield significant contributions to the field of chemical biology and pharmaceutical sciences.